1-(1-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}piperidin-4-yl)pyrrolidin-2-one

• IUPAC Name: 1-[1-[5-(pyrimidin-2-ylsulfanylmethyl)furan-2-carbonyl]piperidin-4-yl]pyrrolidin-2-one
• InChI: InChI=1S/C19H22N4O3S/c24-17-3-1-10-23(17)14-6-11-22(12-7-14)18(25)16-5-4-15(26-16)13-27-19-20-8-2-9-21-19/h2,4-5,8-9,14H,1,3,6-7,10-13H2
• InChI Key: UIXIKAGFIPAYIK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2CCN(CC2)C(=O)C3=CC=C(O3)CSC4=NC=CC=N4
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

1-(1-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}piperidin-4-yl)pyrrolidin-2-one, also known as PFP, is a synthetic compound that has been widely used in scientific research for its various biochemical and physiological effects. This compound has been synthesized using various methods and has shown promising results in various scientific studies.

Mechanism of Action

1-(1-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}piperidin-4-yl)pyrrolidin-2-one acts as an inhibitor of various enzymes and proteins by binding to their active sites. It has been shown to inhibit the activity of various kinases, including protein kinase C and protein kinase A. This compound has also been shown to inhibit the activity of various phosphatases, including protein phosphatase 1 and 2A.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by inhibiting the activity of protein kinase C. This compound has also been shown to inhibit the growth of various cancer cells by inducing cell cycle arrest. This compound has been shown to have anti-inflammatory effects by inhibiting the activity of various kinases and phosphatases.

Advantages and Limitations for Lab Experiments

1-(1-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}piperidin-4-yl)pyrrolidin-2-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. This compound has been extensively studied and has been shown to have various biochemical and physiological effects. However, this compound has limitations in terms of its stability and solubility. It is also toxic and should be handled with care.

Future Directions

1-(1-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}piperidin-4-yl)pyrrolidin-2-one has shown promising results in various scientific studies. There are several future directions for the use of this compound in scientific research. This compound can be used to study the mechanism of action of various proteins and enzymes. It can also be used to study the interaction of ligands with proteins and to understand the binding affinity of ligands to proteins. This compound can also be used to develop novel drugs for the treatment of various diseases, including cancer and inflammation.
Conclusion:
In conclusion, this compound, also known as this compound, is a synthetic compound that has been widely used in scientific research for its various biochemical and physiological effects. This compound has been synthesized using various methods and has shown promising results in various scientific studies. This compound has several advantages for lab experiments, but also has limitations in terms of its stability and solubility. There are several future directions for the use of this compound in scientific research, including the development of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(1-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}piperidin-4-yl)pyrrolidin-2-one involves the reaction of 2-furoic acid with piperidine and pyrrolidin-2-one in the presence of a coupling agent such as DCC or EDC, followed by the reaction with pyrimidine-2-thiol. The final product is obtained after purification using various chromatographic techniques.

Scientific Research Applications

1-(1-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}piperidin-4-yl)pyrrolidin-2-one has been extensively used in scientific research for its various applications. It has been used as a tool to study the mechanism of action of various proteins and enzymes. This compound has been used to study the interaction of proteins with ligands and to understand the binding affinity of ligands to proteins.